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Compound of Interest

Compound Name: 9,10-Bis(chloromethyl)anthracene

Cat. No.: B083949 Get Quote

An In-depth Technical Guide to 9,10-Bis(chloromethyl)anthracene

CAS Number: 10387-13-0

Introduction
9,10-Bis(chloromethyl)anthracene is a disubstituted anthracene derivative recognized for its

utility as a highly reactive organic synthesis intermediate.[1] Its rigid, fluorescent anthracene

core makes it a valuable building block for creating advanced materials and chemical probes.

This document provides a comprehensive technical overview of its properties, synthesis, and

applications, intended for researchers in chemistry, materials science, and drug development.

The primary applications include its use as a precursor for fluorescent and luminescent agents,

a cross-linking agent, and an intermediate for various anthracene derivatives.[2][3]

Chemical and Physical Properties
9,10-Bis(chloromethyl)anthracene is a yellow, powdered solid at room temperature.[3] It is

known to be a skin irritant and can cause acute sensitization, necessitating careful handling.[4]

The compound is generally stable under normal conditions but should be protected from light

and moisture.[3][5]

Table 1: Physical and Chemical Properties
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Property Value Source

CAS Number 10387-13-0 [3][6]

Molecular Formula C₁₆H₁₂Cl₂ [6][7]

Molecular Weight 275.18 g/mol [8]

Appearance Yellow powder to crystal [3][9]

Solubility

Soluble in DMSO or hot

toluene.[3] Insoluble in water.

[10]

AdipoGen[3],

ChemicalBook[10]

Stability

Stable for at least 2 years

when stored at room

temperature, protected from

light and moisture.

AdipoGen[3]

Purity >97.0% (GC) TCI[9]

Synthesis and Experimental Protocols
The synthesis of 9,10-Bis(chloromethyl)anthracene is most commonly achieved through the

chloromethylation of anthracene. Several methods have been patented, with variations in

reagents, solvents, and catalysts.

Synthesis via Phase Transfer Catalysis
A modern and efficient method involves the use of a phase transfer catalyst, which facilitates

the reaction between reagents in different phases.[2][11]

Reaction Scheme: Anthracene + 1,3,5-Trioxane --(HCl, Acetic Acid, Phase Transfer

Catalyst)--> 9,10-Bis(chloromethyl)anthracene

Experimental Protocol:

Reagents: Anthracene, 1,3,5-trioxane, hexadecyltrimethylammonium bromide (phase

transfer catalyst), hydrochloric acid (37%), and acetic acid are used as received from

commercial suppliers.[2][11]
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Procedure: a. Solid reagents (anthracene, 1,3,5-trioxane, and the catalyst) are placed in a

round-bottom flask.[2][11] b. Hydrochloric acid is added, followed by acetic acid, at room

temperature with vigorous stirring (e.g., 1500 rpm).[2] c. The mixture is heated to the

desired reaction temperature for a specific period. The reaction mixture typically becomes

a yellow, powdery slurry.[2] d. After the reaction time, the flask's contents are filtered to

collect the yellow precipitate.[2] e. The solid is washed thoroughly with water to remove

residual trioxane, catalyst, and acids.[2] f. A final wash with ethanol is performed to

remove water.[2] g. The product is dried in an oven (e.g., at 70°C for 2 hours) to yield the

final product.[2]

Characterization: The synthesized compound can be characterized by proton nuclear

magnetic resonance (¹H-NMR) spectroscopy.[2]

Synthesis using Dioxane and Concentrated HCl
Another patented method avoids the need to bubble hydrogen chloride gas, reducing

equipment corrosion.[1]

Reaction Scheme: Anthracene + Paraformaldehyde --(Saturated solution of HCl in Dioxane)-

-> 9,10-Bis(chloromethyl)anthracene

Experimental Protocol:

Reagents: Anthracene, paraformaldehyde (or 1,3,5-trioxane), dioxane, and concentrated

hydrochloric acid.[1]

Procedure: a. A saturated solution of dioxane and concentrated hydrochloric acid is added

to a reaction vessel.[1] b. Anthracene and paraformaldehyde are added at once.[1] c. The

mixture is stirred and heated to a gentle reflux.[1] d. The reaction is maintained at reflux for

3-5 hours, after which heating is stopped, but stirring continues for another 10-15 hours.[1]

e. Post-reaction, the product is isolated by washing, filtration, drying, and recrystallization.

[1]

Reactivity and Applications
The chloromethyl groups at the 9 and 10 positions are highly reactive, making this compound

an excellent intermediate for further functionalization through nucleophilic substitution
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reactions.[2][4]

Building Block for Fluorescent Agents: It serves as a key precursor in the synthesis of

fluorescent and luminescent materials. The anthracene core is an excellent fluorophore.[2][3]

Materials Science: It has been used as a cross-linking agent to incorporate the 9,10-

anthracenylidene chromophore into polystyrene chains.[3]

Drug Development: While not a therapeutic agent itself, it is used in applications such as

drug carriers.[2][12] Its rigid structure can serve as a scaffold for building more complex

molecules.

Intermediate for Derivatives: It is a versatile intermediate for preparing a wide range of meso-

disubstituted anthracene derivatives, including diols, diamines, and dithiols.[4] For example,

it can be converted to 9,10-anthracenedimethanol through its diacetate derivative.[4]

Safety and Handling
9,10-Bis(chloromethyl)anthracene is a hazardous chemical that requires careful handling in a

well-ventilated area.

Table 2: GHS Hazard Information

Hazard Statement Code Description

Acute Toxicity, Oral (Warning) H302 Harmful if swallowed

Skin Corrosion/Irritation

(Danger)
H314

Causes severe skin burns and

eye damage

Hazardous to the aquatic

environment, long-term hazard
H413

May cause long lasting harmful

effects to aquatic life

Source: PubChem[7]

Handling Precautions:
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Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.[5]

Ventilation: Ensure adequate ventilation. Do not breathe dust.[5][9]

In case of contact:

Skin: Wash off immediately with soap and plenty of water while removing all contaminated

clothing.[5]

Eyes: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[13]

Ingestion: Rinse mouth. Do NOT induce vomiting.[9]

Inhalation: Remove person to fresh air and keep comfortable for breathing. Immediately

call a POISON CENTER or doctor.[9]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place, away from

incompatible materials like strong oxidizing agents and strong bases.[5]

Visualized Workflows and Pathways
General Synthesis Workflow
The following diagram illustrates the general workflow for the synthesis of 9,10-
Bis(chloromethyl)anthracene based on the phase transfer catalysis method.
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General Synthesis Workflow
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Caption: General workflow for the synthesis of 9,10-Bis(chloromethyl)anthracene.
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Reactivity and Derivatization Pathway
This diagram shows the central role of 9,10-Bis(chloromethyl)anthracene as an intermediate

in creating various functionalized anthracene derivatives.

Reactivity Pathway

Nucleophilic Substitution Products

9,10-Bis(chloromethyl)anthracene

Diacetate Derivative

K-OAc

Diamine Derivative

NH₂R

Dithiol Derivative

NaSH

Functionalized Polymers

Polymerization

9,10-Anthracenedimethanol

Hydrolysis

Click to download full resolution via product page

Caption: Reactivity of 9,10-Bis(chloromethyl)anthracene leading to derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://pubs.acs.org/doi/pdf/10.1021/ja01615a053
https://www.fishersci.com/store/msds?partNumber=AC188180100&countryCode=US&language=en
https://www.chembk.com/en/chem/Bischloromethylanthracene
https://pubchem.ncbi.nlm.nih.gov/compound/9_10-Bis_chloromethyl_anthracene
https://pubchem.ncbi.nlm.nih.gov/compound/9_10-Bis_chloromethyl_anthracene
https://cdxapps.epa.gov/oms-substance-registry-services/substance-details/170951
https://www.tcichemicals.com/AT/en/p/B1327
https://www.tcichemicals.com/AT/en/p/B1327
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB9740578.htm
https://patents.google.com/patent/AU2018241298B2/en
https://patents.google.com/patent/AU2018241298B2/en
https://patents.google.com/patent/ES2686136A1/en
https://patents.google.com/patent/ES2686136A1/en
https://file1.lookchem.com/msds/2011-06/2/196517(24463-19-2).pdf
https://www.benchchem.com/product/b083949#9-10-bis-chloromethyl-anthracene-cas-number-10387-13-0
https://www.benchchem.com/product/b083949#9-10-bis-chloromethyl-anthracene-cas-number-10387-13-0
https://www.benchchem.com/product/b083949#9-10-bis-chloromethyl-anthracene-cas-number-10387-13-0
https://www.benchchem.com/product/b083949#9-10-bis-chloromethyl-anthracene-cas-number-10387-13-0
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b083949?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083949?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083949?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

